Cas no 23256-50-0 (Guanabenz acetate)

Guanabenz acetate is a selective α2-adrenergic receptor agonist with antihypertensive properties. It acts centrally to reduce sympathetic outflow, leading to decreased peripheral vascular resistance and blood pressure. The compound is characterized by its high receptor specificity and prolonged duration of action, making it useful in pharmacological research and experimental studies. Guanabenz acetate is also noted for its potential neuroprotective effects, attributed to its ability to induce the unfolded protein response (UPR) pathway. The acetate salt form enhances solubility, facilitating in vitro and in vivo applications. Its well-documented mechanism and stability make it a reliable tool for investigating adrenergic signaling and stress response pathways.

Guanabenz acetate structure

Product Name:Guanabenz acetate

CAS No:23256-50-0

MF:C₁₀H₁₂Cl₂N₄O₂

MW:291.13387966156

MDL:MFCD00153801

CID:256881

PubChem ID:253660672

Update Time:2025-06-07

Guanabenz acetate Chemical and Physical Properties

Names and Identifiers

- Guanabenz Acetate
- Hydrazinecarboximidamide, 2-[(2,6-dichlorophenyl)methylene]-, acetate
- Wy8678 acetate
- [(2,6-DICHLOROBENZYLIDENE)AMINO]GUANIDINE ACETATE
- 1-(2,6-Dichlorobenzylideneamino)guanidine acetate salt WY-8678
- br750
- FLA-137
- Guanabenz (Acetate)
- Guanabenz Acetate (200 mg)
- guanabenz acetate salt
- GUANABENZACETATE,USP
- WY-8678
- Wytensin
- 1-(2,6-Dichlorobenzylideneamino)guanidine acetate salt
- Tenelid
- Wytens
- Wy 8678 acetate
- MLS000028717
- 443O19GK1A
- C8H8Cl2N4.C2H4O2
- SMR000058454
- BR 750
- ((2,6-Dichlorobenzylidene)amino)guanidine acetate
- ((2,6-Dichlorobenzylidene)amino)guanidine monoacetate
- Wytensin (
- BR-750
- 3-((2,6-Dichlorophenyl)methylene)carbazamidine monoacetate
- MLS001076311
- HMS3675D06
- MLS001333215
- J-502674
- EINECS 245-534-7
- MLS001333216
- CHEBI:5554
- 2-(2,6-Dichlorobenzylidene)hydrazine-1-carboximidamide acetate
- AKOS024458680
- SR-01000075268
- NSC 757044
- Acetate, Guanabenz
- SR-01000075268-1
- BR-750;Wy8678 acetate
- GUANABENZ ACETATE (MART.)
- Monoacetate, Guanabenz
- Tox21_500601
- (E)-1-(2,6-Dichlorobenzylideneamino)guanidine monoacetate
- Prestwick_957
- NCGC00093977-01
- Wytensin (TN)
- HMS3885I22
- MFCD00153801
- GUANABENZ ACETATE (USP MONOGRAPH)
- Hydrazinecarboximidamide, 2-[(2,6-dichlorophenyl)methylene]-, acetate (1:1)
- acetic acid;2-[(E)-(2,6-dichlorophenyl)methylideneamino]guanidine
- Guanabenz acetate (JP17/USP)
- GUANABENZ ACETATE [USAN]
- Guanabenz (WY-8678) Acetate
- SR-01000075268-3
- GUANABENZ ACETATE [MART.]
- N-(2,6-DICHLOROBENZYLIDENE)-N'-AMIDINOHYDRAZINE MONOACETATE
- EU-0100601
- NCGC00261286-01
- Guanabenz acetate, United States Pharmacopeia (USP) Reference Standard
- CHEMBL1200560
- GUANABENZ ACETATE [USP MONOGRAPH]
- N-{[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO}GUANIDINE; ACETIC ACID
- HMS3712C14
- HMS1568C14
- hydrazinecarboxamidine,2-((2,6-dichlorophenyl)methylene)-,acetate
- GUANABENZ MONOACETATE [MI]
- D00605
- Guanabenz acetate [USAN:USP:JAN]
- GUANABENZ ACETATE [JAN]
- Guanabenz Acetate - CAS 23256-50-0
- 1-[(E)-[(2,6-dichlorophenyl)methylidene]amino]guanidine; acetic acid
- GUANABENZ ACETATE [USP-RS]
- HMS3261J04
- EN300-18543985
- GUANIDINE, ((2,6-DICHLOROBENZYLIDENE)AMINO)-, MONOACETATE
- Rexitene
- Hydrazinecarboximidamide, 2-((2,6-dichlorophenyl)methylene)-, monoacetate
- AS-12195
- SCHEMBL40594
- SR-01000075268-5
- GUANABENZ ACETATE (USP-RS)
- A924690
- GUANABENZ ACETATE [VANDF]
- AC-32690
- Guanabenz acetate salt, powder
- HSDB 6535
- Opera_ID_1242
- CCG-221905
- GUANABENZ ACETATE [ORANGE BOOK]
- HMS2095C14
- GUANABENZ ACETATE [WHO-DD]
- G-110
- 60329-04-6
- CCG-220096
- NSC-757044
- GUANABENZ ACETATE [HSDB]
- Guanabenz acetate (USAN:USP:JAN)
- HMS3411D06
- acetic acid;2-[(Z)-(2,6-dichlorophenyl)methylideneamino]guanidine
- 2-((2,6-DICHLOROPHENYL)METHYLENE)HYDRAZINECARBOXIMIDAMIDE MONOACETATE
- UNII-443O19GK1A
- s4065
- 23256-50-0
- (E)-2-(2,6-Dichlorobenzylidene)hydrazinecarboximidamide acetate
- A914521
- [(2,6-Dichlorobenzylidene)amino]guanidine monoacetate
- WY-8678 acetate
- HY-B0566
- Guanabenz monoacetate
- Guanabenz acetate (JP18/USP)
- GUANABENZACETATE
- Guanabenz acetate
- MDL： MFCD00153801
- Inchi： 1S/C8H8Cl2N4.C2H4O2/c9-6-2-1-3-7(10)5(6)4-13-14-8(11)12;1-2(3)4/h1-4H,(H4,11,12,14);1H3,(H,3,4)/b13-4+;
- InChI Key： MCSPBPXATWBACD-GAYQJXMFSA-N
- SMILES： ClC1C=CC=C(C=1/C=N/N=C(\N)/N)Cl.OC(C)=O

Computed Properties

Exact Mass: 290.03400
Monoisotopic Mass: 290.0337310g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
Topological Polar Surface Area: 114

Experimental Properties

Color/Form: White solid.2. density (g/ml, 25/4 ℃)
Melting Point: 188.0 to 192.0 deg-C
Boiling Point: 405.7°C at 760 mmHg
Flash Point: No data available
Solubility: H2O: 11 mg/mL
PSA: 111.56000
LogP: 3.09220
Merck: 4558
Vapor Pressure: No data available

Guanabenz acetate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P264-P270-P301+P310+P330-P405-P501
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 22-36/37/39-45
RTECS：MF0382000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Packing Group：III
Hazard Level：6.1(b)
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22

Guanabenz acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0566-10mM*1mLinDMSO	Guanabenz Acetate	23256-50-0	98.39%	10mM*1mLinDMSO	￥550	2022-03-28
MedChemExpress	HY-B0566-50mg	Guanabenz Acetate	23256-50-0	98.39%	50mg	￥500	2022-03-28
MedChemExpress	HY-B0566-100mg	Guanabenz Acetate	23256-50-0	98.77%	100mg	￥300	2025-04-16
MedChemExpress	HY-B0566-500mg	Guanabenz Acetate	23256-50-0	98.77%	500mg	￥500	2025-04-16
S e l l e c k ZHONG GUO	S4065-10mM (1mL in DMSO)	Guanabenz Acetate	23256-50-0	99.60%	10mM (1mL in DMSO)	¥1055.95	2023-09-15
S e l l e c k ZHONG GUO	S4065-50mg	Guanabenz Acetate	23256-50-0	99.60%	50mg	¥647.01	2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	G0456-1G	Guanabenz Acetate	23256-50-0	>98.0%(T)(HPLC)	1g	¥550.00	2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G156852-1g	Guanabenz acetate	23256-50-0	>98.0%(HPLC)	1g	¥199.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G156852-5g	Guanabenz acetate	23256-50-0	>98.0%(HPLC)	5g	¥777.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G156852-200mg	Guanabenz acetate	23256-50-0	>98.0%(HPLC)	200mg	¥164.90	2023-09-02